Cas no 6639-99-2 (17α-Dihydro Equilenin)

• Product Name: 17α-Dihydro Equilenin
• CAS No: 6639-99-2
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 511315
• PubChem ID: 223998
• Update Time: 2025-04-19

17α-Dihydro Equilenin Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5,7,9-pentaene-3,17-diol,(17a)-
• estra-1,3,5,7,9-pentaene-3,17α-diol
• 17α-Dihydro Equilenin
• (1R,3aS,11aS)-11a-methyl-1H,2H,3H,3aH,10H,11H,11aH-cyclopenta[a]phenanthrene-1,7-diol
• CHEMBL135236
• 17a-Dihydro Equilenin
• Q27115875
• 17ALPHA-DIHYDROEQUILIN (50 MG)
• Dihydroequilenin, 17alpha-
• .alpha.-Estra-1,5,7,9-pentaen-3,17-diol
• (17alpha)-Estra-1,3,5,7,9-pentaene-3,17-diol
• alfa-Dihydroequilenina [Spanish]
• (13S,14S,17R)-13-Methyl-12,13,14,15,16,17-hexahydro-11H-cyclopenta[a]phenanthrene-3,17-diol
• alpha-Dihydroequilenina [Spanish]
• alpha-Dihydroequilenina
• .alpha.-Dihydroequilenina
• BDBM50136243
• 17
• A-Dihydro Equilenin
• EINECS 229-650-5
• Estra-1,3,5(10),6,8-pentaene-3,17alpha-diol
• 6639-99-2
• NSC12171
• WLN: L E5 B666 FV OV NHTT&&J E1 &A
• (13S,14S,17R)-13-methyl-11,12,14,15,16,17-hexahydrocyclopenta[a]phenanthrene-3,17-diol
• Estra-1,5(10),6,8-pentaene-3,17.alpha.-diol
• alfa-Dihydroequilenina
• SCHEMBL124409
• .alpha.-Dihydroequilenin
• 17alpha-Dihydroequilenin
• DTXSID701047939
• Estra-1,3,5,7,9-pentaene-3,17-diol, (17alpha)-
• Estra-1,5,7,9-pentaene-3,17.alpha.-diol
• NS00003851
• D9ZR4ZMP2S
• alpha-Estra-1,3,5,7,9-pentaen-3,17-diol
• NSC 12171
• 17alpha-Dihydro Equilenin
• (13S,14S,17R)-13-Methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
• CHEBI:34178
• alpha-Dihydroequilenin
• Estra-1,5(10),6,8-pentaene-3,17-diol, (17.alpha.)-
• Estra-1,3,5,7,9-pentaene-3,17alpha-diol
• NSC-12171
• RYWZPRVUQHMJFF-KSZLIROESA-N

• Inchi： 1S/C18H20O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h2-5,10,16-17,19-20H,6-9H2,1H3/t16-,17+,18-/m0/s1
• InChI Key： RYWZPRVUQHMJFF-KSZLIROESA-N
• SMILES： O[C@@H]1CC[C@H]2C3C=CC4C=C(C=CC=4C=3CC[C@@]21C)O

Computed Properties

• Exact Mass: 268.1464
• Monoisotopic Mass: 268.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.1199 (rough estimate)
• Melting Point: 216°C
• Boiling Point: 350.53°C (rough estimate)
• Flash Point: 226.1°C
• Refractive Index: 1.4800 (estimate)
• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives